2-(benzo[d][1,3]dioxol-5-yloxy)-N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)propanamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-N-[4-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]propanamide
• InChI: InChI=1S/C23H19N3O5S/c1-13-9-21(27)26-18(11-32-23(26)24-13)15-3-5-16(6-4-15)25-22(28)14(2)31-17-7-8-19-20(10-17)30-12-29-19/h3-11,14H,12H2,1-2H3,(H,25,28)
• InChI Key: FLJUAYBWKDDLAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)C3=CC=C(C=C3)NC(=O)C(C)OC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol

Description

The chemical compound is a complex organic molecule with potential applications in various fields of chemistry and biology. It consists of multiple functional groups, including a benzo[d][1,3]dioxol-5-yloxy group and a thiazolo[3,2-a]pyrimidin-3-yl moiety, indicating a molecule that could have interesting and diverse chemical and physical properties.

Synthesis Analysis

The synthesis of compounds similar to the one often involves multistep reactions starting from basic building blocks. For instance, a series of N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides were designed and synthesized through reactions starting with a base compound reacting with aminothiourea to yield intermediate products, which then undergo further reactions to produce the target compounds with moderate to good yields. These steps are typically confirmed by IR, 1H-NMR, EIMS, and elemental analyses, demonstrating the complex nature of synthesizing such compounds (Liu & Shi, 2014).

Molecular Structure Analysis

The molecular structure of closely related compounds has been determined using crystallography, indicating a structured and specific arrangement of atoms within the molecule. Crystallographic data can provide insights into the three-dimensional configuration, which is essential for understanding the compound's reactivity and interaction with biological targets (Liu et al., 2008).

Scientific Research Applications

Synthesis Methods and Chemical Reactions

The compound 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)propanamide is part of a broader class of chemicals that have been synthesized and studied for various applications. The synthesis often involves multistep reactions and the creation of novel heterocyclic compounds. For instance, a series of N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, which are chemically related to the compound , were designed and synthesized through multistep reactions. These compounds displayed moderate to good selective herbicidal activity against certain plant species (Liu & Shi, 2014). Similarly, a series of thiazolopyrimidine derivatives were synthesized and evaluated for their antinociceptive (pain-relieving) and anti-inflammatory properties, providing insight into the potential therapeutic applications of these compounds (Selvam, Karthik, Palanirajan, & Ali, 2012).

Antiproliferative and Antimicrobial Properties

Further investigations into related compounds have revealed significant biological activities. For instance, microwave-assisted synthesis led to the creation of thiazole/benzothiazole fused pyranopyrimidine derivatives. These compounds showed selective cytotoxicity to cancer cells compared to normal cells, indicating their potential as antiproliferative agents (Nagaraju, Reddy, Padmaja, & Ugale, 2020). Similarly, another study synthesized thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety and evaluated them for antimicrobial and anti-proliferative activities. Certain compounds showed promising results, indicating their potential in antimicrobial and cancer therapy applications (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Molecular Structure and Supramolecular Aggregation

The molecular structure and supramolecular aggregation of compounds in this class have also been a subject of study. Research has shown that structural modifications can lead to changes in supramolecular aggregation, which provides insights into their conformational features (Nagarajaiah & Begum, 2014).

Future Directions

Future research on this compound could involve investigating its synthesis, characterizing its physical and chemical properties, and evaluating its biological activity. This could provide valuable information for the development of new pharmaceuticals or other useful compounds.